Cas no 884507-20-4 (methyl(1-methyl-1H-indol-6-yl)methylamine)

• Product name: methyl(1-methyl-1H-indol-6-yl)methylamine
• CAS No: 884507-20-4
• MF: C₁₁H₁₄N₂
• MW: 174.24226
• CID: 710533
• PubChem ID: 18525770

methyl(1-methyl-1H-indol-6-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(1-methyl-1H-indol-6-yl)methyl]amine
• 1H-Indole-6-methanamine,N,1-dimethyl-
• N-methyl-1-(1-methylindol-6-yl)methanamine
• methyl(1-methyl-1H-indol-6-yl)methylamine
• Methyl[(1-methyl-1H-indol-6-yl)methyl]amine
• FT-0743150
• methyl-(1-methyl-1H-indol-6-ylmethyl)-amine
• N-Methyl-N-[(1-methyl-1H-indol-6-yl)methyl]amine,97%
• starbld0001700
• J-523637
• EN300-1853606
• SCHEMBL1255190
• MS-22352
• DTXSID30594528
• AKOS006281876
• CHEBI:194980
• ODIDITAYVOGYIV-UHFFFAOYSA-N
• N-Methyl-N-[(1-methyl-1H-indol-6-yl)methyl]amine, AldrichCPR
• 884507-20-4
• N-Methyl-1-(1-methyl-1H-indol-6-yl)methanamine
• DB-077295

• Inchi： InChI=1S/C11H14N2/c1-12-8-9-3-4-10-5-6-13(2)11(10)7-9/h3-7,12H,8H2,1-2H3
• InChI Key： ODIDITAYVOGYIV-UHFFFAOYSA-N
• SMILES： CNCC1=CC2=C(C=C1)C=CN2C

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 303.4°C at 760 mmHg
• Flash Point: 137.3°C
• Refractive Index: 1.572

methyl(1-methyl-1H-indol-6-yl)methylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles